Dimethylsphinganine

• Molecular Formula: C20H39NO4
• Molecular Weight: 357.5 g/mol
• InChI: InChI=1S/C20H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25)19(16-22)21(17-23)18-24/h17-20,22,25H,2-16H2,1H3/t19-,20+/m0/s1
• InChIKey: ONZFIEIPCFSYHF-VQTJNVASSA-N

Dimethylsphinganine Procurement Guide: Chemical Profile and Key Identifiers for Sphingolipid Research

N,N-Dimethyl sphinganine (CAS 17267-46-8), also designated as N,N-dimethyl sphinganine (d18:0), is a synthetic sphingoid base with the molecular formula C20H43NO2 and a molecular weight of 329.56 g/mol . Its IUPAC name is (2S,3R)-2-(dimethylamino)octadecane-1,3-diol . This compound is a structural analog of the endogenous sphingolipid sphinganine, distinguished by the presence of two methyl groups on the amino moiety. It serves as a critical tool compound for investigating sphingolipid metabolism, cell signaling pathways, and as a metabolite marker in various disease states, including parasitology and oncology research [1].

Sphingolipid metabolism and signaling tool compound

Probe for N-methylation-dependent kinase modulation studies

Metabolite marker for disease-state metabolomic profiling

• [1] Alghamdi, A., Gerasimidis, K., Blackburn, G., Akinci, D., Edwards, C., Russell, R. K., & Watson, D. G. (2018). Untargeted Metabolomics of Extracts from Faecal Samples Demonstrates Distinct Differences between Paediatric Crohn's Disease Patients and Healthy Controls but No Significant Changes Resulting from Exclusive Enteral Nutrition Treatment. Metabolites, 8(4), 82. View Source

Why Dimethylsphinganine Cannot Be Substituted by Sphinganine or Other Analogs in Critical Assays

Direct substitution of dimethylsphinganine with its non-methylated counterpart, sphinganine (d18:0), or other sphingoid bases like safingol is not scientifically valid due to fundamental differences in their biochemical behavior and target engagement. The addition of the N,N-dimethyl group confers a tertiary amine, which alters the molecule's charge state, membrane interaction, and, most critically, its effect on key enzymes. For example, N-methylated sphingosines have been shown to exert opposite effects on certain kinases compared to their unmodified counterparts [1], and their abundance profiles in disease models are distinct [2]. Furthermore, dimethylsphinganine demonstrates a unique vulnerability profile in specific cancer genotypes where other sphingolipid analogs are ineffective [3]. Using a generic analog will introduce uncontrolled variables, leading to non-reproducible data and invalid conclusions.

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N,N-dimethyl group alters charge and target engagement; kinase effects may reverse vs. sphinganine.

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Distinct abundance profile in disease models; not a proportional proxy for sphinganine.

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Genotype-specific vulnerability in IDH1mut glioma not observed with other sphingolipid analogs.

• [1] Igarashi, Y., Hakomori, S., Toyokuni, T., Dean, B., Fujita, S., Sugimoto, M., ... & Racker, E. (1989). Effect of chemically well-defined sphingosine and its N-methyl derivatives on protein kinase C and src kinase activities. Biochemistry, 28(17), 6796-6800. View Source
• [2] Alghamdi, A., et al. (2018). Untargeted Metabolomics... Metabolites, 8(4), 82. View Source
• [3] Dowdy, T., Zhang, L., Celiku, O., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

Quantitative Evidence for Selecting Dimethylsphinganine Over Alternatives

Differential Metabolite Abundance in Disease States Compared to Sphinganine

In a metabolomic study of pediatric Crohn's disease patients, the relative abundance of dimethylsphinganine (SP dimethyl, amino) and sphinganine were both decreased compared to healthy controls, but with different magnitudes and statistical significance. The log2 fold change (LogFC) for dimethylsphinganine was -0.23, whereas for sphinganine it was -0.33 [1]. This indicates that dimethylsphinganine is a distinct, differentially regulated entity in the sphingolipid metabolic profile of this disease state, and its levels are not directly proportional to those of sphinganine.

Metabolite abundance in Crohn\'s

Head-to-head

Dimethylsphinganine LogFC −0.23 vs Sphinganine LogFC −0.33 (Δ0.10)

Distinct biomarker profile; not a simple proxy for sphinganine.

Untargeted fecal metabolomics; pediatric Crohn\'s disease.

Evidence Dimension	Metabolite abundance (Log2 Fold Change)
Target Compound Data	LogFC = -0.23
Comparator Or Baseline	Sphinganine; LogFC = -0.33
Quantified Difference	A difference of 0.10 in LogFC, corresponding to a ~7% smaller relative decrease in abundance compared to sphinganine.
Conditions	Untargeted metabolomics analysis of fecal extracts from pediatric Crohn's disease patients versus healthy controls using high-resolution mass spectrometry with hydrophilic interaction chromatography.

Why This Matters

This data demonstrates that dimethylsphinganine is a distinct biomarker, not a simple proxy for sphinganine, making it essential for accurate metabolomic profiling and disease mechanism studies.

• [1] Alghamdi, A., et al. (2018). Untargeted Metabolomics... Metabolites, 8(4), 82. (Data from Table 3). View Source

Opposing Effects on Src Kinase Activity Compared to Non-Methylated Sphingosines

The effect of sphingoid bases on src kinase activity is highly dependent on N-methylation. While synthetic (4E)-D-erythro-sphingenine and natural sphingosine inhibit v-src or c-src tyrosine kinase activity, N-acetylated or N-methylated sphingosines, including N,N-dimethyl derivatives, did not inhibit this activity. Instead, they produced a consistent 1.5- to 2-fold stimulation of src kinase activity [1].

Src kinase modulation

Class-level

1.5–2× stimulation vs inhibition by unsubstituted sphingosines

Methylation reverses kinase effect; not a simple substitute.

In vitro kinase assay with polyGlu-Tyr substrate.

Evidence Dimension	Modulation of src kinase activity
Target Compound Data	Produces 1.5- to 2-fold stimulation
Comparator Or Baseline	Unsubstituted sphingosines; Inhibitory effect
Quantified Difference	Qualitative shift from inhibition to 1.5-2x stimulation
Conditions	In vitro kinase assay using polyglutamate-tyrosine (4:1) as substrate with v-src or c-src tyrosine kinase.

Why This Matters

This demonstrates that methylation fundamentally alters the compound's biological activity, making it unsuitable as a simple substitute and highlighting its unique utility as a probe for studying specific kinase signaling pathways.

• [1] Igarashi, Y., et al. (1989). Effect of chemically well-defined sphingosine and its N-methyl derivatives on protein kinase C and src kinase activities. Biochemistry, 28(17), 6796-6800. View Source

Genotype-Specific Vulnerability in IDH1-Mutant Glioma Not Observed with Other Sphingolipids

A study on IDH1-mutant glioma cell lines revealed a specific metabolic vulnerability. Treatment with a combination of N,N-dimethylsphingosine (NDMS) and sphingosine C17 triggered a dose-dependent biostatic and apoptotic response in IDH1mut glioma cell lines, while it had little effect on IDH1 wild-type (IDHWT) cells [1]. This selective lethality demonstrates that dimethylsphingosine's effect is context-dependent and cannot be generalized across all sphingolipids or cell types.

IDH1mut glioma vulnerability

Supporting evidence

Selective lethality in IDH1mut cells; little effect on IDH1WT

Genotype-specific research tool; context-dependent response.

Patient-derived glioma cell lines; combination treatment.

Evidence Dimension	Induction of biostatic and apoptotic response
Target Compound Data	Dose-dependent biostatic and apoptotic response in IDH1mut cells
Comparator Or Baseline	IDH1 wild-type (IDHWT) cells
Quantified Difference	Selective lethality in IDH1mut genotype; little to no effect on IDHWT cells.
Conditions	Treatment of patient-derived IDH1mut and IDHWT glioma cell lines with a combination of N,N-dimethylsphingosine and sphingosine C17.

Why This Matters

This evidence supports the compound's use as a highly specific research tool for investigating IDH1-mutant glioma biology, a context where other sphingolipid analogs may lack this targeted effect.

• [1] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source

Physicochemical Profile: Solubility in DMF vs. DMSO Compared to D-erythro-Sphingosine Analogs

The solubility profile of N,N-dimethyl sphinganine (d18:0) is a critical differentiator for experimental design. According to vendor technical data, its solubility in DMF is 10 mg/mL, while its solubility in DMSO is significantly lower at 2 mg/mL . This contrasts with the unsaturated analog N,N-dimethylsphingosine (DMS), which is reported to be soluble in DMSO up to 25-30 mg/mL . This difference in solubility preferences is a practical, quantifiable factor that dictates solvent choice for in vitro assays and stock solution preparation.

Solvent preference

Data to verify

10 mg/mL in DMF vs 2 mg/mL in DMSO; comparator DMS ~25–30 mg/mL in DMSO

Solvent choice impacts assay accuracy; DMF may suit this analog better.

Vendor-reported data; verify under your experimental conditions.

Evidence Dimension	Solubility in DMF
Target Compound Data	10 mg/mL in DMF
Comparator Or Baseline	N,N-Dimethylsphingosine (DMS); Soluble in DMSO up to 25-30 mg/mL
Quantified Difference	Target compound has 5x higher solubility in DMF than in DMSO (10 vs 2 mg/mL), while comparator DMS is highly soluble in DMSO.
Conditions	Vendor-reported solubility data (TargetMol, Biozol).

Why This Matters

Procurement decisions must account for this solubility profile; using DMSO as a default solvent could lead to inaccurate dosing or precipitation in assays, whereas DMF may be a more suitable vehicle for this specific compound.

Primary Research Application Scenarios for Dimethylsphinganine Based on Quantitative Differentiation

IDH1-Mutant Glioma Metabolic Vulnerability Studies

Dimethylsphinganine is uniquely suited for investigating the metabolic vulnerabilities of IDH1-mutant gliomas. As demonstrated by its selective induction of apoptosis in IDH1mut cell lines but not in IDH1WT cells [1], this compound serves as a precision research tool. Procurement of high-purity (>99% by TLC) dimethylsphinganine is essential for researchers seeking to dissect the genotype-specific roles of sphingolipid metabolism in cancer.

Biomarker Discovery and Validation in Inflammatory Bowel Disease (IBD)

For metabolomics and biomarker discovery studies, dimethylsphinganine is a critical analyte for constructing accurate sphingolipid panels. The compound's distinct abundance profile in fecal samples from pediatric Crohn's disease patients, which differs from that of sphinganine [2], makes it an essential reference standard for LC-MS method development and validation. Using this compound ensures the specificity and accuracy of assays aimed at monitoring disease activity or treatment response.

Sphingolipid-Mediated Src Kinase Signaling Pathway Analysis

In cell signaling research, dimethylsphinganine (as a class of N-methylated sphingoid bases) is an invaluable probe for studying src kinase regulation. Unlike non-methylated sphingosines that inhibit src kinase, N-methylated derivatives stimulate its activity by 1.5- to 2-fold [3]. This unique switch in function allows researchers to precisely dissect the structural determinants of sphingolipid-protein interactions and the downstream signaling consequences, an investigation that cannot be performed with sphinganine alone.

Application

Selection Property

Validation Focus

IDH1-mutant glioma metabolic vulnerability studies

Genotype-selective response profile

IDH1mut vs IDH1WT cell-model endpoints

Biomarker discovery and validation in IBD

Distinct metabolomic abundance profile

LC-MS assay specificity and differential analysis

Sphingolipid-mediated Src kinase signaling analysis

N-methylation-dependent kinase modulation

src kinase activity assay endpoints

• [1] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source
• [2] Alghamdi, A., et al. (2018). Untargeted Metabolomics... Metabolites, 8(4), 82. (Data from Table 3). View Source
• [3] Igarashi, Y., et al. (1989). Effect of chemically well-defined sphingosine and its N-methyl derivatives on protein kinase C and src kinase activities. Biochemistry, 28(17), 6796-6800. View Source